Cas no 2138171-35-2 (4-(3-Methoxy-4-methylphenyl)-3-methylpyrrolidin-3-amine)

• Product Name: 4-(3-Methoxy-4-methylphenyl)-3-methylpyrrolidin-3-amine
• CAS No: 2138171-35-2
• MF: C₁₃H₂₀N₂O
• MW: 220.310703277588
• CID: 5790965
• PubChem ID: 165464692
• Update Time: 2025-06-09

4-(3-Methoxy-4-methylphenyl)-3-methylpyrrolidin-3-amine Chemical and Physical Properties

Names and Identifiers

• EN300-803761
• 4-(3-methoxy-4-methylphenyl)-3-methylpyrrolidin-3-amine
• 2138171-35-2
• 4-(3-Methoxy-4-methylphenyl)-3-methylpyrrolidin-3-amine

• Inchi： 1S/C13H20N2O/c1-9-4-5-10(6-12(9)16-3)11-7-15-8-13(11,2)14/h4-6,11,15H,7-8,14H2,1-3H3
• InChI Key： RWCHAXDFIHVMBG-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C)C=CC(=C1)C1CNCC1(C)N

Computed Properties

• Exact Mass: 220.157563266g/mol
• Monoisotopic Mass: 220.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 47.3Ų

Additional information on 4-(3-Methoxy-4-methylphenyl)-3-methylpyrrolidin-3-amine

Professional Introduction to Compound with CAS No. 2138171-35-2 and Product Name: 4-(3-Methoxy-4-methylphenyl)-3-methylpyrrolidin-3-amine

The compound identified by the CAS number 2138171-35-2 and the product name 4-(3-Methoxy-4-methylphenyl)-3-methylpyrrolidin-3-amine represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic amines that have garnered considerable attention due to their potential biological activities. The structural features of this molecule, particularly the presence of a pyrrolidine ring substituted with a methoxy group at the 3-position and a methyl group at the 4-position of the aromatic ring, contribute to its unique chemical and pharmacological properties.

Recent research in medicinal chemistry has highlighted the importance of pyrrolidine derivatives in the development of novel therapeutic agents. The 4-(3-Methoxy-4-methylphenyl)-3-methylpyrrolidin-3-amine structure exhibits promising characteristics that make it a valuable candidate for further investigation. The methoxy and methyl substituents on the aromatic ring not only influence the electronic properties of the molecule but also play a crucial role in determining its interactions with biological targets.

In particular, studies have demonstrated that compounds with similar structural motifs can exhibit significant binding affinity to various enzymes and receptors. The pyrrolidine core is known to be a versatile scaffold that can be modified to enhance pharmacological activity. In this context, the 4-(3-Methoxy-4-methylphenyl)-3-methylpyrrolidin-3-amine derivative has shown potential in preclinical studies as a modulator of enzymatic pathways involved in inflammation and pain management.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the complex aromatic ring system efficiently. The introduction of the methoxy and methyl groups at specific positions is critical for achieving the desired biological activity, and recent advancements in synthetic methodology have allowed for more streamlined and scalable production processes.

One of the most intriguing aspects of this compound is its potential as an intermediate in the synthesis of more complex drug molecules. The pyrrolidine ring can serve as a core structure that can be further functionalized to create novel therapeutic agents with enhanced efficacy and reduced side effects. Researchers are exploring various derivatives of 4-(3-Methoxy-4-methylphenyl)-3-methylpyrrolidin-3-amine to identify new pharmacophores that could lead to breakthroughs in treating chronic diseases such as cancer, neurodegenerative disorders, and autoimmune conditions.

The pharmacokinetic properties of this compound are also under investigation, as understanding how it is metabolized and excreted by the body is essential for optimizing its therapeutic use. Computational modeling techniques have been utilized to predict metabolic pathways and identify potential sites of degradation. These insights are crucial for designing analogs that exhibit improved bioavailability and longer half-lives.

Moreover, the 4-(3-Methoxy-4-methylphenyl)-3-methylpyrrolidin-3-amine derivative has been studied for its potential role in modulating neurotransmitter systems. The pyrrolidine scaffold is known to interact with various receptors in the central nervous system, making it a promising candidate for developing treatments for neurological disorders such as depression, anxiety, and epilepsy. Preliminary data suggest that this compound may exert its effects by influencing the activity of serotonin receptors, which are key players in regulating mood and cognition.

In conclusion, the compound with CAS number 2138171-35-2 and product name 4-(3-Methoxy-4-methylphenyl)-3-methylpyrrolidin-3-amine represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activities make it a valuable candidate for further research and development. As our understanding of its pharmacological properties continues to grow, this compound holds great potential for contributing to novel therapeutic strategies across multiple disease areas.